Cas no 895456-30-1 (N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide)

• Product Name: N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide
• CAS No: 895456-30-1
• MF: C₁₅H₁₆N₂OS₂
• MW: 304.430340766907
• CID: 6157967
• PubChem ID: 7254526
• Update Time: 2025-07-13

N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide
• N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• 895456-30-1
• AKOS024657937
• F2537-0089
• SR-01000021411
• N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-2-[(4-methylphenyl)sulfanyl]acetamide
• SR-01000021411-1
• N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-2-(p-tolylthio)acetamide

• Inchi： 1S/C15H16N2OS2/c1-10-5-7-11(8-6-10)19-9-14(18)17-15-16-12-3-2-4-13(12)20-15/h5-8H,2-4,9H2,1H3,(H,16,17,18)
• InChI Key： QLWNDCZUFPRISQ-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2C=CC(C)=CC=2)=O)=NC2=C1CCC2

Computed Properties

• Exact Mass: 304.07040549g/mol
• Monoisotopic Mass: 304.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.5Ų

Additional information on N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide

Professional Introduction to N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide (CAS No. 895456-30-1)

N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 895456-30-1, belongs to the class of heterocyclic sulfonamides and exhibits a complex molecular framework that includes a cyclopentad1,3thiazole core appended with a sulfanylacetamide moiety. The presence of these functional groups not only contributes to its distinct chemical characteristics but also opens up a myriad of possibilities for its application in drug discovery and development.

The cyclopentad1,3thiazole ring is a key structural feature of this compound, known for its stability and ability to interact with biological targets in various ways. This heterocyclic system has been extensively studied for its potential in modulating biological pathways, particularly those involving enzymes and receptors. The incorporation of the cyclopentad1,3thiazole moiety into the molecular structure of N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide suggests that it may possess properties such as binding affinity and selectivity that are crucial for pharmaceutical applications.

Complementing the cyclopentad1,3thiazole core is the sulfanylacetamide group, which is known to enhance the solubility and bioavailability of compounds. This group also provides a site for further chemical modification, allowing for the development of derivatives with tailored properties. The presence of a 4-methylphenyl substituent in the sulfanylacetamide moiety adds another layer of complexity to the compound's structure, potentially influencing its pharmacokinetic behavior and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide with greater accuracy. These tools have been instrumental in identifying potential drug candidates by simulating their interactions with target proteins and enzymes. The unique combination of structural features in this compound makes it an attractive candidate for further investigation in the context of therapeutic applications.

In vitro studies have begun to uncover the potential pharmacological properties of N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, its interaction with specific kinases or metabolic enzymes could make it a promising candidate for treating conditions such as cancer or metabolic disorders. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions and the use of advanced purification techniques to ensure high yield and purity. This level of synthetic complexity underscores the compound's importance as a building block for more complex pharmaceutical molecules.

The development of new pharmaceuticals relies heavily on the availability of structurally diverse compounds that can be screened for biological activity. N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide fits into this category as a novel heterocyclic sulfonamide with potential therapeutic applications. Its unique structure provides a foundation for further exploration in drug discovery programs aimed at addressing unmet medical needs.

The future prospects for N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-2-(4-methylphenyl)sulfanylacetamide are promising. Ongoing research is focused on optimizing its synthesis and exploring its pharmacological profile in greater detail. Additionally, efforts are underway to develop analogs with improved properties such as enhanced potency or reduced toxicity. These endeavors hold the potential to lead to the discovery of new drugs that benefit patients worldwide.

In conclusion，N-{4H，5H，6H-cyclopentad1，3thiazol-2-y}l - 2 - ( 4 - methylpheny}lsulfany} acetamide (CAS No . 895456 - 30 - 1) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique combination o} functional groups ， including th} cyclopenta}d 1 ， 3-thiazo}le core and sulfanylaceta}mide moiety ， makes it an attractive candidate f} further investigation . With continued research ， this compo}nd may contribute t} th} development o{ novel therapeutic agents f{ various diseases .